3-chloro-N-cyclopentyl-4-ethoxybenzamide

• IUPAC Name: 3-chloro-N-cyclopentyl-4-ethoxybenzamide
• InChI: InChI=1S/C14H18ClNO2/c1-2-18-13-8-7-10(9-12(13)15)14(17)16-11-5-3-4-6-11/h7-9,11H,2-6H2,1H3,(H,16,17)
• InChI Key: HJNMJGUQIISICB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2CCCC2)Cl
• Molecular Formula: C14H18ClNO2
• Molecular Weight: 267.75 g/mol

Description

3-chloro-N-cyclopentyl-4-ethoxybenzamide, also known as CCPEB, is a synthetic compound that has gained attention in the field of neuroscience due to its potential as a pharmacological tool. CCPEB has been shown to have an effect on various neurotransmitter systems, including dopamine, serotonin, and glutamate. In

Mechanism of Action

3-chloro-N-cyclopentyl-4-ethoxybenzamide is believed to act as a positive allosteric modulator of the metabotropic glutamate receptor 5 (mGluR5). This receptor is involved in various physiological processes, including learning and memory, and has been implicated in the pathophysiology of several psychiatric and neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including increasing dopamine release, modulating serotonin and glutamate release, and improving cognitive function. This compound has also been found to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-N-cyclopentyl-4-ethoxybenzamide in lab experiments is its specificity for the mGluR5 receptor, which allows for targeted manipulation of this receptor. However, this compound has limitations in terms of its solubility and stability, which can affect its effectiveness in experiments.

Future Directions

There are several future directions for research on 3-chloro-N-cyclopentyl-4-ethoxybenzamide. One area of interest is its potential as a treatment for psychiatric and neurological disorders, including addiction, depression, and schizophrenia. Another area of research is the development of more effective analogs of this compound that can overcome its limitations in terms of solubility and stability. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and its effects on other neurotransmitter systems.

Synthesis Methods

3-chloro-N-cyclopentyl-4-ethoxybenzamide can be synthesized using a multi-step procedure that involves the reaction of 4-ethoxybenzoyl chloride with cyclopentylamine, followed by the addition of thionyl chloride and 3-chloroaniline. The final product is obtained through purification using column chromatography.

Scientific Research Applications

3-chloro-N-cyclopentyl-4-ethoxybenzamide has been used in various studies to investigate its effects on neurotransmitter systems. It has been shown to increase dopamine release in the nucleus accumbens, a brain region involved in reward and motivation. This compound has also been found to modulate serotonin and glutamate release in the prefrontal cortex, a brain region involved in decision-making and impulse control.